molecular formula C13H14N2O B1280765 (3-(Benzyloxy)pyridin-2-YL)methanamine

(3-(Benzyloxy)pyridin-2-YL)methanamine

Cat. No. B1280765
M. Wt: 214.26 g/mol
InChI Key: QBVBHQWWNOQBSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3-(Benzyloxy)pyridin-2-YL)methanamine is a useful research compound. Its molecular formula is C13H14N2O and its molecular weight is 214.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality (3-(Benzyloxy)pyridin-2-YL)methanamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-(Benzyloxy)pyridin-2-YL)methanamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(3-(Benzyloxy)pyridin-2-YL)methanamine

Molecular Formula

C13H14N2O

Molecular Weight

214.26 g/mol

IUPAC Name

(3-phenylmethoxypyridin-2-yl)methanamine

InChI

InChI=1S/C13H14N2O/c14-9-12-13(7-4-8-15-12)16-10-11-5-2-1-3-6-11/h1-8H,9-10,14H2

InChI Key

QBVBHQWWNOQBSP-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COC2=C(N=CC=C2)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

Heat 75 gm of 3-benzyloxy-2-phthalimidomethylpyridine under reflux for one hour in 550 ml of a 40% aqueous dimethylamine solution. Cool the resulting reaction mixture to room temperature, then dilute it with 550 ml water and extract with dichloromethane. Wash the dichloromethane extract with brine and dry over anhydrous sodium sulfate. Filter the dried reaction mixture and remove the solvent dichloromethane from the filtrate under reduced pressure, yielding 2-aminomethyl-3-phenylmethoxypyridine, BP 145°-155°/0.5 mm.
Quantity
75 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
550 mL
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.